Cas no 2227739-33-3 (rac-(3R,4S)-4-(5-ethylthiophen-2-yl)pyrrolidin-3-ol)

• Product Name: rac-(3R,4S)-4-(5-ethylthiophen-2-yl)pyrrolidin-3-ol
• CAS No: 2227739-33-3
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5568498
• PubChem ID: 165592687
• Update Time: 2025-10-29

rac-(3R,4S)-4-(5-ethylthiophen-2-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2227739-33-3
• rac-(3R,4S)-4-(5-ethylthiophen-2-yl)pyrrolidin-3-ol
• EN300-1634310

• Inchi： 1S/C10H15NOS/c1-2-7-3-4-10(13-7)8-5-11-6-9(8)12/h3-4,8-9,11-12H,2,5-6H2,1H3/t8-,9-/m1/s1
• InChI Key： KQWUJXKJFHPPEP-RKDXNWHRSA-N
• SMILES： S1C(CC)=CC=C1[C@@H]1CNC[C@H]1O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.5Ų

Additional information on rac-(3R,4S)-4-(5-ethylthiophen-2-yl)pyrrolidin-3-ol

Chemical Profile of rac-(3R,4S)-4-(5-ethylthiophen-2-yl)pyrrolidin-3-ol (CAS No. 2227739-33-3)

Rac-(3R,4S-4-(5-ethylthiophen-2-yl)pyrrolidin-3-ol) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number CAS No. 2227739-33-3, has garnered attention due to its potential applications in drug development and medicinal chemistry. The intricate stereochemistry of this molecule, with its specific 3R,4S configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

The core structure of rac-(3R,4S-4-(5-ethylthiophen-2-yl)pyrrolidin-3-ol consists of a pyrrolidinone ring substituted with an ethylthiophene moiety at the 4-position. This arrangement not only contributes to the compound's distinct chemical identity but also influences its pharmacokinetic and pharmacodynamic properties. The presence of the sulfur atom in the ethylthiophene group enhances the molecule's ability to interact with various biological receptors, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. Rac-(3R,4S-4-(5-ethylthiophen-2-yl)pyrrolidin-3-ol exemplifies this trend, as it combines elements of both pyrrolidinone and thiophene derivatives, which are known for their diverse biological activities. The compound's stereochemistry is particularly noteworthy, as the 3R,4S configuration has been shown to influence its binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the potential of rac-(3R,4S-4-(5-ethylthiophen-2-yl)pyrrolidin-3-ol in the development of new therapeutic agents. For instance, research has demonstrated its efficacy in modulating certain enzyme activities and receptor interactions that are relevant to neurological disorders. The compound's ability to interact with these targets suggests that it could be a valuable scaffold for designing drugs that address conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of rac-(3R,4S-4-(5-ethylthiophen-2-yl)pyrrolidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to ensure high yields and enantiomeric purity. Techniques such as chiral resolution and asymmetric synthesis have been particularly useful in achieving the desired stereochemical configuration. These synthetic approaches not only highlight the compound's complexity but also underscore the importance of meticulous chemical manipulation in pharmaceutical research.

The pharmacological profile of rac-(3R,4S-4-(5-ethylthiophen-2-yl)pyrrolidin-3-ol has been extensively studied in vitro and in vivo. Preclinical trials have shown that the compound exhibits promising effects on various biological pathways without significant side effects. Its ability to selectively target specific receptors while minimizing off-target interactions makes it an attractive candidate for further development into a therapeutic drug. Additionally, its structural features provide a foundation for designing analogs with enhanced potency and selectivity.

The integration of computational chemistry and molecular modeling techniques has further advanced the understanding of rac-(3R,4S-4-(5-ethylthiophen-2-yli